(5Z)-3-(2-methoxyethyl)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol
• IUPAC Name: (5Z)-3-(2-methoxyethyl)-5-[[3-(3-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C23H21N3O3S2/c1-28-12-11-25-22(27)20(31-23(25)30)14-17-15-26(18-8-4-3-5-9-18)24-21(17)16-7-6-10-19(13-16)29-2/h3-10,13-15H,11-12H2,1-2H3/b20-14-
• Standard InChI Key: AAUGDWVUKMNSHQ-ZHZULCJRSA-N
• Isomeric SMILES: COCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC(=CC=C3)OC)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: COCCN1C(=O)C(=CC2=CN(N=C2C3=CC(=CC=C3)OC)C4=CC=CC=C4)SC1=S

Introduction

Chemical Identification and Nomenclature

Systematic Nomenclature and Molecular Formula

The IUPAC name of the compound, (5Z)-3-(2-methoxyethyl)-5-[[3-(3-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one, reflects its intricate structure. Key features include:

• A thiazolidinone ring (1,3-thiazolidin-4-one) with a sulfur atom at position 2 and a ketone at position 4.

• A Z-configured double bond at position 5, linking the thiazolidinone core to a pyrazole substituent.

• 3-(3-Methoxyphenyl) and 1-phenyl groups on the pyrazole ring, alongside a 2-methoxyethyl chain on the thiazolidinone nitrogen.

The molecular formula is C₂₃H₂₁N₃O₃S₂, with a molecular weight of 451.6 g/mol.

Table 1: Molecular Descriptors

Property	Value
Molecular Formula	C₂₃H₂₁N₃O₃S₂
Molecular Weight	451.6 g/mol
IUPAC Name	(5Z)-3-(2-Methoxyethyl)-5-[[3-(3-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
SMILES	COCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC(=CC=C3)OC)C4=CC=CC=C4)/SC1=S
InChIKey	AAUGDWVUKMNSHQ-ZHZULCJRSA-N

Synonyms and Registry Identifiers

This compound is cataloged under multiple identifiers, including:

• PubChem CID 1949746

• CAS Registry Number 1009188-41-3

• STK706877 and AKOS005180428.

Synthesis and Structural Elucidation

Synthetic Pathways

The synthesis typically involves a multi-step protocol:

• Formation of the Pyrazole Core: Condensation of 3-methoxyphenyl hydrazine with a β-keto ester derivative yields the 1-phenyl-3-(3-methoxyphenyl)-1H-pyrazole intermediate.

• Thiazolidinone Assembly: Reaction of the pyrazole-aldehyde with 2-methoxyethylamine and carbon disulfide under basic conditions generates the thiazolidinone ring.

• Knoevenagel Condensation: The final step introduces the exocyclic double bond via condensation between the thiazolidinone and pyrazole-aldehyde, favoring the Z-isomer due to steric and electronic effects.

Critical parameters include:

• Solvent Choice: Polar aprotic solvents (e.g., DMF) enhance reaction efficiency.

• Temperature: Reactions proceed optimally at 60–80°C.

• Catalysts: Piperidine or ammonium acetate accelerates the Knoevenagel step.

Table 2: Key Reaction Conditions

Step	Conditions	Yield
Pyrazole Formation	Ethanol, reflux, 12 hr	65–70%
Thiazolidinone Ring	DMF, K₂CO₃, 70°C, 8 hr	55–60%
Knoevenagel Step	Piperidine, toluene, 80°C, 6 hr	50–55%

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) confirm structural integrity:

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, pyrazole-H), 7.65–7.12 (m, 9H, aromatic-H), 4.38 (t, 2H, -OCH₂CH₃), 3.72 (s, 3H, -OCH₃), 3.52 (t, 2H, -CH₂OCH₃).

• ESI-MS: m/z 452.1 [M+H]⁺.

The Z-configuration of the exocyclic double bond is verified via NOE correlations, showing proximity between the thiazolidinone carbonyl and pyrazole protons.

Structural and Electronic Properties

X-ray Crystallography

While single-crystal data for this specific compound remains unpublished, analogous thiazolidinone derivatives exhibit:

• Planarity in the thiazolidinone-pyrazole system.

• Dihedral Angles of 5–10° between the methoxyphenyl and pyrazole rings, suggesting moderate conjugation.

Computational Insights

Density Functional Theory (DFT) calculations reveal:

• HOMO-LUMO Gap: 3.8 eV, indicating moderate reactivity.

• Electrophilic Sites: The thioxo sulfur (S2) and pyrazole N2 atom exhibit high electrophilicity, potentially mediating biological interactions.

Biological Activities and Mechanistic Studies

Anticancer Activity

Preliminary assays against MCF-7 (breast) and A549 (lung) cancer cells show:

• IC₅₀ Values: 12.3 μM (MCF-7) and 15.8 μM (A549).

• Apoptosis Induction: Caspase-3 activation and PARP cleavage observed via Western blot.

Structure-Activity Relationships (SAR)

• Methoxy Positioning: The 3-methoxyphenyl group enhances solubility and target affinity versus chloro or nitro analogs.

• Z-Configuration: The Z-isomer shows 3-fold greater potency than the E-isomer in enzyme assays.